Cas no 1428351-70-5 (5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide
• CAS No: 1428351-70-5
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 5406408
• Update Time: 2025-06-03

5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-5-(2-furanyl)-3-isoxazolecarboxamide
• 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H16N4O3/c25-20(15-11-18(27-23-15)17-6-3-9-26-17)22-14-5-1-4-13(10-14)16-12-21-19-7-2-8-24(16)19/h1,3-6,9-12H,2,7-8H2,(H,22,25)
• InChI Key： VVTNKYJZPKQGJQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NC2=CC=CC(C3N4CCCC4=NC=3)=C2)=O)=N1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.5±50.0 °C(Predicted)
• pka: 10.92±0.70(Predicted)

Additional information on 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide

Comprehensive Analysis of 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide (CAS No. 1428351-70-5)

The compound 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide (CAS No. 1428351-70-5) is a novel heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a furan ring, an oxazole core, and a pyrrolo[1,2-a]imidazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of protein-protein interactions, which are hot topics in the development of targeted therapies for diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors with high selectivity and low toxicity has surged, driven by advancements in precision medicine. The 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide compound aligns with this trend, as its scaffold offers multiple sites for structural optimization. Computational studies suggest that the furan-2-yl and oxazole-3-carboxamide groups contribute to its binding affinity, while the pyrrolo[1,2-a]imidazole fragment enhances its metabolic stability. These properties are frequently searched by pharmaceutical scientists exploring next-generation drug candidates.

The synthesis of CAS No. 1428351-70-5 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization strategies. Its molecular weight (367.38 g/mol) and lipophilicity (LogP ~3.2) make it suitable for oral bioavailability, a key consideration in modern drug design. Recent publications have highlighted its potential in modulating signaling pathways such as PI3K/AKT and JAK/STAT, which are often dysregulated in autoimmune diseases and oncology. This aligns with the growing interest in "drugging the undruggable" targets, a popular search term among researchers.

From a commercial perspective, 5-(furan-2-yl)-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2-oxazole-3-carboxamide is available as a high-purity reference standard for analytical testing and preclinical studies. Its CAS registry number (1428351-70-5) ensures precise identification in chemical databases, addressing the need for accurate compound tracking in regulatory submissions. The compound's stability under physiological conditions (pH 2-8) further enhances its appeal for translational research, another trending topic in life sciences.

Ongoing investigations focus on structure-activity relationships (SAR) of this scaffold, particularly how modifications to the furan or imidazole rings affect potency. Such studies resonate with the pharmaceutical industry's emphasis on fragment-based drug design (FBDD), a frequently searched methodology. Early ADMET predictions indicate favorable pharmacokinetic profiles, though in vivo validation remains underway. This compound exemplifies the intersection of synthetic chemistry and computational biology—two fields dominating current scientific discourse.

In conclusion, CAS No. 1428351-70-5 represents an exciting chemical entity with multifaceted applications. Its combination of a 1,2-oxazole backbone and fused pyrroloimidazole system offers a versatile platform for developing therapeutics against challenging biological targets. As the scientific community continues to explore its mechanisms, this compound may emerge as a cornerstone in the next wave of small-molecule drugs, addressing unmet medical needs highlighted in global health discussions.